Cas no 78186-91-1 (Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester)

• Product Name: Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester
• CAS No: 78186-91-1
• MF: C₅H₁₁O₆P
• MW: 198.111003160477
• CID: 1063260
• Update Time: 2025-06-08

Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

• Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester
• Acetic acid, 2-(dimethoxyphosphinyl)-2-hydroxy-, methyl ester
• Methyl 2-(dimethoxyphosphoryl)-2-hydroxyacetate

• Inchi： 1S/C5H11O6P/c1-9-4(6)5(7)12(8,10-2)11-3/h5,7H,1-3H3
• InChI Key： OOEKGZQFBSHTCY-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(P(OC)(OC)=O)O

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 285.8±30.0 °C at 760 mmHg
• Flash Point: 126.6±24.6 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C
• pka: 10.57±0.20(Predicted)

Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester

Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester (CAS No. 78186-91-1): A Comprehensive Overview

Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester, identified by its CAS number 78186-91-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, plays a crucial role in various synthetic applications and has been explored in multiple areas of scientific investigation.

The molecular structure of Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester consists of a phosphinyl group attached to a hydroxy acetic acid methyl ester moiety. This configuration imparts distinct reactivity and binding capabilities, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both methoxy and hydroxyl groups enhances its versatility, allowing for diverse chemical transformations that are essential in drug development and material science.

In recent years, the compound has been extensively studied for its potential applications in pharmaceutical chemistry. Researchers have been particularly interested in its role as a precursor in the synthesis of novel therapeutic agents. The phosphinyl group, in particular, offers a reactive site that can be modified to introduce specific functional groups, thereby tailoring the compound for targeted biological activities. This flexibility has made it a cornerstone in the development of innovative drug candidates.

One of the most compelling aspects of Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester is its utility in the synthesis of chiral compounds. Chirality is a fundamental concept in pharmaceuticals, as many drugs exhibit enantioselective interactions with biological targets. The ability to incorporate chiral centers into drug molecules can significantly enhance their efficacy and reduce side effects. The compound’s structure provides an ideal platform for constructing chiral derivatives, which are increasingly sought after in modern drug design.

Recent advancements in synthetic methodologies have further highlighted the importance of Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester. Techniques such as transition metal-catalyzed cross-coupling reactions have enabled the efficient introduction of complex functionalities into the molecule. These methods have not only improved yields but also opened new avenues for structural diversification. The compound’s role as a building block in these reactions underscores its significance in synthetic organic chemistry.

The pharmaceutical industry has also explored the potential of Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester as an intermediate in the production of anti-inflammatory and anti-cancer agents. Its structural features allow for interactions with various biological targets, including enzymes and receptors involved in disease pathways. By modifying its chemical properties, researchers have been able to develop derivatives with enhanced pharmacological profiles. This adaptability makes it a valuable asset in medicinal chemistry.

Beyond pharmaceutical applications, Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester has found utility in materials science. Its unique reactivity enables the synthesis of polymers and coatings with tailored properties. These materials can exhibit enhanced durability, biodegradability, or other desirable characteristics depending on the specific modifications applied. The compound’s versatility underscores its broad applicability across multiple scientific disciplines.

The synthesis of Dimethoxyphosphinylhydroxy Acetic Acid Methyl Ester itself is a testament to the progress made in synthetic chemistry over recent decades. Modern techniques allow for precise control over reaction conditions, ensuring high purity and yield. This reliability is crucial for industrial-scale production and further research applications. The compound’s well-documented synthetic routes provide a solid foundation for researchers to build upon.

In conclusion, represents a fascinating compound with far-reaching implications in chemical research and industrial applications. Its unique structure and reactivity make it indispensable in pharmaceutical development, materials science, and beyond. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.